Cas no 473994-56-8 (7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid)

• Product Name: 7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid
• CAS No: 473994-56-8
• MF: C₇H₃F₃N₄O₂
• MW: 232.119530916214
• MDL: MFCD06739311
• CID: 3028316
• PubChem ID: 7174591
• Update Time: 2025-11-01

7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-TRIFLUOROMETHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
• 7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid
• 7-Trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid, AldrichCPR
• 473994-56-8
• BBL040362
• STK350231
• 7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• MFCD06739311
• 7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• EN300-230299
• CS-0267950
• 7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylicacid
• AKOS000137036

• MDL： MFCD06739311
• Inchi： 1S/C7H3F3N4O2/c8-7(9,10)3-1-2-11-6-12-4(5(15)16)13-14(3)6/h1-2H,(H,15,16)
• InChI Key： HCOBGRMQYYDATD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC2=NC(C(=O)O)=NN12)(F)F

Computed Properties

• Exact Mass: 232.02080984g/mol
• Monoisotopic Mass: 232.02080984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.4Ų

7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：